N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C16H13F2N3O2S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13F2N3O2S/c1-23-10-3-5-13-14(7-10)21-16(20-13)24-8-15(22)19-12-4-2-9(17)6-11(12)18/h2-7H,8H2,1H3,(H,19,22)(H,20,21)
• InChI Key: PYYDLXNITPRFFO-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=C(C=C(C=C3)F)F

Description

N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide, also known as DBIBO, is a small molecule inhibitor that has been studied extensively in recent years. DBIBO is a member of the benzimidazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism Of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a molecular chaperone that is involved in the folding and stabilization of a wide range of proteins, many of which are involved in cancer cell growth and survival. By inhibiting the activity of HSP90, N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide disrupts the function of these proteins, leading to cancer cell death.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been shown to inhibit the activity of several enzymes involved in cellular metabolism. It has also been shown to have antioxidant properties and to protect cells from oxidative stress. In animal studies, N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide for lab experiments is its high purity and stability. This makes it easy to work with and ensures that results are reproducible. However, one limitation of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide is its relatively high cost compared to other small molecule inhibitors. This can make it difficult to use in large-scale experiments or for screening purposes.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide. One area of interest is the development of more potent and selective inhibitors of HSP90. Another area of interest is the combination of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide with other cancer therapies, such as chemotherapy or radiation therapy. Finally, the development of new formulations of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide for oral administration could make it a more attractive option for cancer therapy.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide involves a multi-step process that begins with the reaction of 2,4-difluoroaniline with 5-methoxy-2-nitrobenzimidazole. The resulting compound is then reduced to the corresponding amino derivative, which is subsequently reacted with chloroacetyl chloride to form the final product, N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide. The synthesis of N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been optimized to produce high yields and purity, making it an attractive target for further research.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been studied extensively for its potential use in cancer therapy. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, and colon cancer. N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(2,4-difluorophenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.